molecular formula C8H11NO2S B6168539 (3,4-dimethoxypyridin-2-yl)methanethiol CAS No. 179116-74-6

(3,4-dimethoxypyridin-2-yl)methanethiol

Cat. No. B6168539
CAS RN: 179116-74-6
M. Wt: 185.2
InChI Key:
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Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “(3,4-dimethoxypyridin-2-yl)methanethiol” are not fully available. The molecular formula is C8H11NO2S and the molecular weight is 185.24 .

properties

{ "Design of the Synthesis Pathway": "The synthesis of (3,4-dimethoxypyridin-2-yl)methanethiol can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2,3-dimethoxypyridine", "formaldehyde", "hydrogen sulfide", "sodium hydroxide", "sodium borohydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: React 2,3-dimethoxypyridine with formaldehyde in the presence of sodium hydroxide to form (3,4-dimethoxypyridin-2-yl)methanol.", "Step 2: React (3,4-dimethoxypyridin-2-yl)methanol with hydrogen sulfide in the presence of acetic acid to form (3,4-dimethoxypyridin-2-yl)methanethiol.", "Step 3: Reduce (3,4-dimethoxypyridin-2-yl)methanethiol with sodium borohydride in ethanol to obtain the desired product, (3,4-dimethoxypyridin-2-yl)methanethiol." ] }

CAS RN

179116-74-6

Product Name

(3,4-dimethoxypyridin-2-yl)methanethiol

Molecular Formula

C8H11NO2S

Molecular Weight

185.2

Purity

95

Origin of Product

United States

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